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Compound of Interest

Compound Name: CCT128930 hydrochloride

Cat. No.: B2478721

Technical Support Center: CCT128930
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
common issues encountered when working with CCT128930 hydrochloride, particularly
concerning its precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is CCT128930 hydrochloride and what is its mechanism of action?

Al: CCT128930 is a potent and selective, ATP-competitive inhibitor of the serine/threonine
kinase Akt (also known as Protein Kinase B).[1] It primarily targets the Akt2 isoform with an
IC50 of 6 nM in cell-free assays.[2][3] By inhibiting Akt, CCT128930 blocks the PI3K/Akt/mTOR
signaling pathway, which is critical for cell survival, proliferation, and growth.[1][4] This pathway
is frequently dysregulated in cancer, making Akt a key therapeutic target.[4] CCT128930 has
been shown to induce cell cycle arrest, DNA damage, and autophagy.[5]

Q2: I'm observing precipitation after diluting my CCT128930 hydrochloride DMSO stock
solution into cell culture media. Why is this happening?
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A2: This is a common issue stemming from the low aqueous solubility of CCT128930
hydrochloride.[6] The compound is highly soluble in organic solvents like DMSO but is
practically insoluble in water.[2][7] When a concentrated DMSO stock is diluted into the
aqueous environment of cell culture media, the concentration of CCT128930 may exceed its
solubility limit in the final mixture, causing it to precipitate out of solution.[6]

Q3: What is the recommended way to prepare CCT128930 hydrochloride solutions for cell
culture experiments to avoid precipitation?

A3: To minimize precipitation, it is crucial to prepare a high-concentration stock solution in
anhydrous DMSO and then perform serial dilutions. A detailed, step-by-step protocol is
provided in the "Experimental Protocols" section of this guide. The key is to keep the final
DMSO concentration in your cell culture medium as low as possible, typically not exceeding
0.1%, to avoid solvent-induced toxicity.[8] A vehicle control with the same final DMSO
concentration should always be included in your experiments.[8]

Q4: How should | store CCT128930 hydrochloride powder and stock solutions?

A4: Proper storage is essential to maintain the stability and activity of the compound. To
prevent degradation from repeated freeze-thaw cycles, it is best to aliquot the stock solution
into smaller, single-use volumes.[9][10]

Form Storage Temperature Duration
Powder -20°C 3 years[11]

In Solvent (-80°C) -80°C 1 year[2][11]
In Solvent (-20°C) -20°C 1 month[2][11]

Q5: What are the known solubility limits of CCT128930 hydrochloride?

A5: The solubility of CCT128930 hydrochloride varies significantly between different solvents.
It is important to consult this data when preparing your solutions.
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Solvent Solubility

DMSO = 25 mg/mL (73.13 mM)[2]
Ethanol 5 mg/mL[2]

Water Insoluble[2]

DMF 2 mg/mL[7]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL][7]

Troubleshooting Guide

Problem: CCT128930 hydrochloride precipitates in my cell culture medium upon dilution.

This troubleshooting guide provides a step-by-step approach to resolving this common issue.
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Troubleshooting Workflow: CCT128930 Precipitation

Start: Precipitation Observed

1. Verify Stock Solution
- Is it clear?
- Prepared in anhydrous DMSO?

es, stock is clea

2. Review Dilution Method No. stock is cloud
- Was serial dilution in media used? ' Y

3. Implement Best-Practice Protocol
- Prepare fresh stock.
- Use serial dilution in DMSO first.

,>0.1%

4. Check Final DMSO Concentration
-1sit<0.1%?

5. Aid Dissolution
- Briefly sonicate or vortex the final working solution.

Still Precipitates? —

6. Advanced Troubleshooting
- Lower final CCT128930 concentration.
- Test alternative solvents (if compatible).
- Assess media stability.

No

Resolved

Click to download full resolution via product page

Caption: A step-by-step workflow for troubleshooting CCT128930 hydrochloride precipitation.
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Experimental Protocols

Protocol 1: Preparation of CCT128930 Hydrochloride Stock and Working Solutions

This protocol provides a detailed methodology to prepare a 10 mM stock solution and
subsequent working solutions for cell culture experiments, designed to minimize precipitation.

Materials:

e CCT128930 hydrochloride powder

e Anhydrous dimethyl sulfoxide (DMSO)

o Sterile, nuclease-free microcentrifuge tubes

o Calibrated pipettes and sterile, filtered pipette tips
» \Vortex mixer

e Cell culture medium, pre-warmed to 37°C
Procedure:

Part A: Preparation of a 10 mM Stock Solution in DMSO

Preparation: Bring the CCT128930 hydrochloride powder and anhydrous DMSO to room
temperature.

» Weighing: Accurately weigh the required amount of CCT128930 hydrochloride powder.
Note: The molecular weight of CCT128930 hydrochloride is 341.84 g/mol . To prepare 1 mL
of a 10 mM stock solution, you will need 3.4184 mg.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. Vortex thoroughly for 2-5 minutes until the powder is completely dissolved. The
solution should be clear.

¢ Aliquoting and Storage: Dispense the stock solution into single-use aliquots (e.g., 10 pL or
20 pL) in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up
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to 1 year) or -20°C for short-term storage (up to 1 month).[2][11]

Part B: Preparation of Working Solutions for Cell Culture

Thawing: Remove a single aliquot of the 10 mM stock solution from the freezer and thaw it at
room temperature.

Intermediate Dilution (Crucial Step): Before diluting into your final cell culture medium,
perform an intermediate dilution of the 10 mM stock in pure, pre-warmed cell culture
medium. For example, to prepare a 10 uM working solution, first prepare a 1 mM
intermediate solution by adding 2 pL of the 10 mM stock to 18 L of pre-warmed media.
Vortex gently.

Final Dilution: Add the intermediate dilution to your pre-warmed cell culture medium to
achieve the desired final concentration. For example, to make 10 mL of a 10 pM working
solution, add 100 pL of the 1 mM intermediate solution to 9.9 mL of pre-warmed cell culture
medium.

Mixing: Mix the final working solution by gently inverting the tube or pipetting up and down.
Avoid vigorous vortexing, which can cause foaming of the medium.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.
Do not store diluted working solutions in agueous media.

Signaling Pathway
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Caption: CCT128930 inhibits the PI3K/Akt signaling pathway by blocking ATP binding to Akt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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